Cas no 1895967-73-3 (5-(azetidin-3-yl)-1-methyl-2,3-dihydro-1H-indole)

• Product Name: 5-(azetidin-3-yl)-1-methyl-2,3-dihydro-1H-indole
• CAS No: 1895967-73-3
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 5766120
• PubChem ID: 116997134
• Update Time: 2025-07-19

5-(azetidin-3-yl)-1-methyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1895967-73-3
• EN300-1833776
• 5-(azetidin-3-yl)-1-methyl-2,3-dihydro-1H-indole

• Inchi： 1S/C12H16N2/c1-14-5-4-10-6-9(2-3-12(10)14)11-7-13-8-11/h2-3,6,11,13H,4-5,7-8H2,1H3
• InChI Key： UOZLTEGPJFYCJZ-UHFFFAOYSA-N
• SMILES： N1CC(C2C=CC3=C(C=2)CCN3C)C1

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 15.3Ų

Additional information on 5-(azetidin-3-yl)-1-methyl-2,3-dihydro-1H-indole

Comprehensive Overview of 5-(azetidin-3-yl)-1-methyl-2,3-dihydro-1H-indole (CAS No. 1895967-73-3)

The compound 5-(azetidin-3-yl)-1-methyl-2,3-dihydro-1H-indole (CAS No. 1895967-73-3) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the azetidine ring and the dihydroindole core, make it a valuable scaffold for the development of novel therapeutics. Researchers are particularly interested in its potential applications in targeting central nervous system (CNS) disorders, GPCR modulation, and enzyme inhibition.

In recent years, the demand for small molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and personalized therapies. The 5-(azetidin-3-yl)-1-methyl-2,3-dihydro-1H-indole structure aligns well with these trends, as its azetidine moiety is known to enhance binding affinity and metabolic stability in drug candidates. This has led to increased searches for azetidine derivatives and indole-based compounds in scientific databases and AI-driven research platforms.

One of the most frequently asked questions about this compound revolves around its synthetic routes and scalability. Chemists are exploring efficient methods to synthesize 5-(azetidin-3-yl)-1-methyl-2,3-dihydro-1H-indole with high yield and purity, often leveraging catalyzed cross-coupling reactions and microwave-assisted synthesis. These techniques are critical for meeting the growing demand for high-quality research chemicals in academic and industrial labs.

Another hot topic is the compound's potential role in neurodegenerative disease research. Given the rising global prevalence of conditions like Alzheimer's disease and Parkinson's disease, scientists are investigating whether 5-(azetidin-3-yl)-1-methyl-2,3-dihydro-1H-indole can serve as a lead compound for designing neuroprotective agents. Early studies suggest that its lipophilic properties and blood-brain barrier permeability make it a promising candidate for further exploration.

From a commercial perspective, the compound's CAS No. 1895967-73-3 is often searched alongside terms like custom synthesis, bulk suppliers, and pharmaceutical intermediates. Companies specializing in contract research organizations (CROs) and fine chemical manufacturing are actively listing this molecule in their catalogs, catering to the needs of drug developers and academic researchers alike.

In summary, 5-(azetidin-3-yl)-1-methyl-2,3-dihydro-1H-indole represents a fascinating intersection of chemical innovation and therapeutic potential. Its versatility and relevance to current research trends ensure that it remains a subject of intense study and discussion in the scientific community. As more data becomes available, this compound may well emerge as a cornerstone in the development of next-generation bioactive molecules.